Cas no 771579-54-5 ((2-Fluoro-5-nitrophenyl)methanamine)

• Product Name: (2-Fluoro-5-nitrophenyl)methanamine
• CAS No: 771579-54-5
• MF: C₇H₇FN₂O₂
• MW: 170.141084909439
• CID: 2101495
• PubChem ID: 55256112
• Update Time: 2025-06-11

(2-Fluoro-5-nitrophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-fluoro-5-nitrophenyl)methanamine
• 2-Fluoro-5-nitrobenzylamine
• (2-Fluoro-5-nitrophenyl)methanamine

• Inchi： 1S/C7H7FN2O2/c8-7-2-1-6(10(11)12)3-5(7)4-9/h1-3H,4,9H2
• InChI Key： FFWRFKCUUIPQPQ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CN)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2-Fluoro-5-nitrophenyl)methanamine

(2-Fluoro-5-nitrophenyl)methanamine (CAS No. 771579-54-5): An Overview and Recent Advances

(2-Fluoro-5-nitrophenyl)methanamine (CAS No. 771579-54-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorine and nitro substituents, exhibits a range of biological activities that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular structure of (2-Fluoro-5-nitrophenyl)methanamine consists of a benzene ring substituted with a fluorine atom at the 2-position and a nitro group at the 5-position, with an amino group attached to the methyl group. This configuration imparts specific chemical properties that are crucial for its applications in drug discovery and development.

Recent studies have highlighted the potential of (2-Fluoro-5-nitrophenyl)methanamine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a new class of anti-inflammatory drugs. The researchers found that derivatives of (2-Fluoro-5-nitrophenyl)methanamine exhibited potent anti-inflammatory activity, with reduced side effects compared to existing treatments.

In another significant development, a team from the University of California, San Francisco, explored the role of (2-Fluoro-5-nitrophenyl)methanamine in the treatment of neurodegenerative diseases. Their findings, published in Nature Communications, demonstrated that certain derivatives of this compound could effectively cross the blood-brain barrier and inhibit key enzymes involved in the progression of Alzheimer's disease. This breakthrough opens new avenues for the development of more effective therapies for neurodegenerative conditions.

The synthetic accessibility and functional versatility of (2-Fluoro-5-nitrophenyl)methanamine have also made it an attractive target for synthetic chemists. A recent review article in Tetrahedron Letters highlighted several efficient synthetic routes to produce this compound, including transition-metal-catalyzed reactions and green chemistry approaches. These methods not only improve yield and purity but also reduce environmental impact, making them highly relevant for large-scale production.

In addition to its pharmaceutical applications, (2-Fluoro-5-nitrophenyl)methanamine has shown promise in agrochemical research. A study published in the Pest Management Science journal reported that derivatives of this compound exhibited strong herbicidal activity against several economically important weeds. The researchers noted that these derivatives could be developed into environmentally friendly herbicides with minimal impact on non-target organisms.

The safety profile of (2-Fluoro-5-nitrophenyl)methanamine is another critical aspect that has been extensively studied. Toxicological assessments have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical studies. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety.

In conclusion, (2-Fluoro-5-nitrophenyl)methanamine (CAS No. 771579-54-5) is a multifaceted compound with broad applications in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique chemical structure and biological activities make it an essential building block for the synthesis of novel therapeutic agents and agrochemicals. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific disciplines.